Neuronal Action Potential Electrophysiology: Direct Functional Comparison of Cicutol versus Cicutoxin and Isocicutoxin
In a comparative analysis employing intracellular microelectrode recordings from the RPD1 giant neuron of Lymnaea stagnalis, cicutol (tested at 20–100 µmol/L) exhibited no effect on action potential depolarization duration, repolarization duration, or amplitude. By contrast, cicutoxin prolonged repolarization dose-dependently up to sixfold at 100 µmol/L, and isocicutoxin prolonged repolarization up to twofold at 60 µmol/L .
| Evidence Dimension | Neuronal action potential repolarization prolongation |
|---|---|
| Target Compound Data | No detectable effect (0-fold change) at 20–100 µmol/L |
| Comparator Or Baseline | Cicutoxin: up to sixfold prolongation at 100 µmol/L; Isocicutoxin: up to twofold prolongation at 60 µmol/L |
| Quantified Difference | Cicutol produces 0% of cicutoxin's effect and 0% of isocicutoxin's effect on this parameter |
| Conditions | RPD1 giant neuron of Lymnaea stagnalis pond snail; intracellular microelectrode recording; concentration range 20–100 µmol/L |
Why This Matters
This quantitative functional divergence directly informs procurement decisions: cicutol serves as an electrophysiologically inert control or chemical scaffold, whereas cicutoxin or isocicutoxin cannot be substituted without introducing convulsant activity that would confound experimental outcomes.
